Cas no 1355334-50-7 (4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine)

4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine is a heterocyclic compound featuring a pyrimidine core substituted with chloro, methyl, and pyrrolyl functional groups. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group at the 4-position allows for nucleophilic substitution reactions, while the pyrrolyl moiety enhances electronic diversity, facilitating applications in ligand design and medicinal chemistry. Its stability under standard conditions ensures ease of handling in synthetic workflows. The compound’s well-defined reactivity profile and modularity make it a practical choice for constructing complex molecular architectures in drug discovery and material science applications.

4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine structure

1355334-50-7 structure

Product Name:4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine

CAS No:1355334-50-7

MF:C₉H₈ClN₃

MW:193.632920265198

MDL:MFCD19706040

CID:4696477

Update Time:2025-05-27

4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

- 4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine
- MDL： MFCD19706040
- Inchi： 1S/C9H8ClN3/c1-7-6-8(10)12-9(11-7)13-4-2-3-5-13/h2-6H,1H3
- InChI Key： WZMTWZSRVXQOHT-UHFFFAOYSA-N
- SMILES： ClC1C=C(C)N=C(N=1)N1C=CC=C1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 170
Topological Polar Surface Area: 30.7

4-Chloro-6-methyl-2-(1H-pyrrol-1-yl)pyrimidine Pricemore >>

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